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This document provides detailed application notes and experimental protocols for the use of
iodonium salts in chemoselective functionalizations. lodonium salts have emerged as versatile
and powerful reagents in modern organic synthesis, offering mild and efficient pathways for the
formation of carbon-carbon and carbon-heteroatom bonds. Their ability to act as electrophilic
sources of various functional groups allows for a high degree of chemoselectivity, making them
invaluable tools in the synthesis of complex molecules, including pharmaceuticals and
agrochemicals.

Introduction to Chemoselective Functionalizations
with lodonium Salts

Hypervalent iodine(lll) reagents, particularly diaryliodonium salts, serve as excellent
electrophilic arylating agents for a wide range of nucleophiles under both metal-free and metal-
catalyzed conditions.[1] A key strategy for achieving high chemoselectivity in these reactions
involves the use of unsymmetrical diaryliodonium salts. These salts are designed with one aryl
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group intended for transfer and a second, non-transferable "dummy" group. The dummy group
is typically sterically hindered or electron-rich, which disfavors its transfer.[2] The 2,4,6-
trimethoxyphenyl (TMP) group is a widely used and effective dummy ligand that allows for the
chemoselective transfer of the desired aryl group.[3][4]

This document will cover the following key applications:

Chemoselective N-Arylation: Formation of C-N bonds with amines, indoles, and other
nitrogen-containing heterocycles.

Chemoselective O-Arylation: Synthesis of diaryl ethers and arylated alcohols.

Chemoselective C-Arylation: Formation of a-aryl carbonyl compounds.

Chemoselective Trifluoromethylation: Introduction of the trifluoromethyl group.

Chemoselective Alkynylation: Formation of thioalkynes.

Synthesis of Unsymmetrical Diaryliodonium Salts

The ability to perform chemoselective functionalizations often relies on the availability of
unsymmetrical diaryliodonium salts. A robust one-pot synthesis of aryl(2,4,6-
trimethoxyphenyl)iodonium (aryl(TMP)) tosylate salts from readily available aryl iodides has
been developed, providing access to a wide range of these valuable reagents.[3]

General Protocol for One-Pot Synthesis of
Aryl(TMP)iodonium Tosylates

This protocol describes the synthesis of aryl(TMP)iodonium tosylates from aryl iodides, m-
CPBA, p-toluenesulfonic acid, and trimethoxybenzene.[3]

Experimental Workflow:
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Caption: Workflow for the one-pot synthesis of Aryl(TMP)iodonium tosylates.
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Protocol:

To a flask are added the aryl iodide (1.0 equiv), m-chloroperbenzoic acid (m-CPBA, 1.1
equiv), and p-toluenesulfonic acid monohydrate (p-TsOH-H20, 1.1 equiv).

» Acetonitrile is added as the solvent.

e The mixture is stirred at room temperature for 10 minutes.
e 1,3,5-Trimethoxybenzene (1.1 equiv) is added.

e The reaction mixture is stirred at 70 °C for 30 minutes.

e The reaction is cooled to room temperature, and diethyl ether is added to precipitate the
product.

e The solid is collected by filtration, washed with diethyl ether, and dried under vacuum to
afford the desired aryl(TMP)iodonium tosylate.

Chemoselective N-Arylation

Diaryliodonium salts are highly effective reagents for the N-arylation of a variety of nitrogen-
containing compounds, including indoles and other heterocycles, often under metal-free
conditions.[5]

N-Arylation of Indoles

Table 1: Scope of Metal-Free Direct Arylation of Indoles with Diaryliodonium Salts[5]
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Indole

Diaryliodoniu

Entry Product Yield (%)
Substrate m Salt
Di(p-
o 3-(p-
1 Indole anisyl)iodonium o 85
Anisyl)indole
tosylate
Di(p-
] (-p ) ] 1-Methyl-3-(p-
2 1-Methylindole anisyl)iodonium o 91
anisyl)indole
tosylate
Di(p-
) (.p ) ) 5-Bromo-3-(p-
3 5-Bromoindole anisyl)iodonium o 78
anisyl)indole
tosylate
Di(p-
_ (.p ) ) 2-Methyl-3-(p-
4 2-Methylindole anisyl)iodonium o 82
anisyl)indole

tosylate

Protocol for N-Arylation of Indole:[5]

To a screw-capped vial, add the indole (0.50 mmol, 1.0 equiv) and the diaryliodonium salt

(0.55 mmol, 1.1 equiv).

Add dimethylformamide (DMF, 2.0 mL).

The vial is sealed and the mixture is stirred at 100 °C for 22 hours.

After cooling to room temperature, the reaction mixture is diluted with water and extracted

with ethyl acetate.

The combined organic layers are washed with brine, dried over sodium sulfate, and

concentrated under reduced pressure.

The crude product is purified by flash column chromatography on silica gel to afford the N-

arylated indole.

Chemoselective O-Arylation
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The synthesis of diaryl ethers can be efficiently achieved through the O-arylation of phenols

using diaryliodonium salts. The use of unsymmetrical salts with a non-transferable dummy

group is crucial for high chemoselectivity.

O-Arylation of Phenols

Table 2: O-Arylation of Phenols with Aryl(mesityl)iodonium Salts

Aryl(me
Phenol T )
sityl)iod Temp . Yield
Entry Substra . Base Solvent Time (h)
¢ onhium (°C) (%)
e
Salt
Phenyl(m
esityl)iod
1 Phenol _ K2COs MeCN 55 12 95
onium
triflate
4 Phenyl(m
esityl)iod
2 Methoxy ) K2COs MeCN 55 12 92
onium
phenol .
triflate
4 Phenyl(m
) esityl)iod
3 Nitrophe ) K2COs MeCN 55 12 88
onium
nol )
triflate
Phenyl(m
2- esityl)iod
4 _ K2COs MeCN 55 12 90
Naphthol  onium
triflate

Data compiled from representative procedures.[6]

Protocol for O-Arylation of Phenol:[6]

 In areaction vial, combine the phenol (1.0 equiv), the aryl(mesityl)iodonium salt (1.1 equiv),

and potassium carbonate (K2COs, 2.0 equiv).
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Add acetonitrile (MeCN) as the solvent.

The vial is sealed and the mixture is stirred at 55 °C for 12 hours.

After cooling, the reaction mixture is filtered and the filtrate is concentrated.

The residue is purified by column chromatography to yield the diaryl ether.

Chemoselective C-Arylation

Diaryliodonium salts are effective reagents for the a-arylation of carbonyl compounds, leading
to the formation of valuable a-aryl ketones, esters, and other derivatives.[7]

o-Arylation of Ketones

Table 3: a-Arylation of Ketones with Diaryliodonium Salts[7][8]

Diaryliod
Ketone . .
Entry onium Base Solvent Product Yield (%)
Substrate
Salt
Diphenylio o-
Acetophen p. Y
1 donium NaH THF Phenylacet 75
one
triflate ophenone
Diphenylio 2-
Cyclohexa p. Y
2 donium NaH THF Phenylcycl 80
none _
triflate ohexanone
) ] 2-Phenyl-
2- Diphenylio )
3 Nitrocycloh  donium K2COs Toluene ) 76[9]
) nitrocycloh
exanone triflate
exanone

Protocol for a-Arylation of Acetophenone:

e To a solution of acetophenone (1.0 equiv) in anhydrous tetrahydrofuran (THF) under an inert
atmosphere, add sodium hydride (NaH, 1.1 equiv) at 0 °C.
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e Stir the mixture at room temperature for 30 minutes.

e Add a solution of diphenyliodonium triflate (1.2 equiv) in THF.

 Allow the reaction to warm to room temperature and stir for 12 hours.

e Quench the reaction with saturated aqueous ammonium chloride solution and extract with

ethyl acetate.

o The combined organic layers are washed with brine, dried, and concentrated.

 Purify the crude product by column chromatography.

Chemoselective Trifluoromethylation

The introduction of a trifluoromethyl (CFs) group can significantly enhance the metabolic

stability, binding selectivity, and lipophilicity of drug candidates. Hypervalent iodine-based

reagents, such as Togni's reagents, are widely used for electrophilic trifluoromethylation.[10]

Trifluoromethylation of Enamines

Table 4: Trifluoromethylation of Enamines with Togni's Reagent[11]

Enamine ]
Entry Reagent Catalyst Product Yield (%)
Substrate
3,3,3-
Trifluoro-1-
1-(1- .
] Togni phenyl-2-
1 Phenylvinyl)p Cul o
o Reagent | (pyrrolidin-1-
yrrolidine
yl)propan-1-
one
2-
(Trifluorometh
1-(Cyclohex- ]
Togni yl)-2-
2 l-en-1- Cul 72
o Reagent | (pyrrolidin-1-
yhpyrrolidine
yl)cyclohexan
-1-one
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Protocol for Trifluoromethylation of Enamines:[11]

To a solution of the enamine (1.0 mmol) in 1,2-dichloroethane (DCE, 10 mL), add Togni's
reagent | (1.2 mmol) and copper(l) iodide (Cul, 0.2 mmol) at room temperature.

e The reaction mixture is heated to 60 °C and monitored by TLC.

e Upon completion, add iodosobenzene (PhlO, 1.5 mmol) to the mixture and maintain the
temperature at 60 °C.

 After the intermediate is consumed (monitored by TLC), cool the reaction to room
temperature and quench with saturated aqueous NaHCOs (30 mL).

o Extract the mixture with dichloromethane (DCM), and the combined organic layers are
washed with brine, dried, and concentrated.

e The product is purified by silica gel chromatography.

Chemoselective Alkynylation

Ethynylbenziodoxolone (EBX) reagents are highly effective for the electrophilic alkynylation of
various nucleophiles, particularly thiols, to form thioalkynes under mild, metal-free conditions.
[12]

Alkynylation of Thiols

Table 5: Alkynylation of Thiols with EBX Reagents[12]
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Thiol EBX . .

Entry Base Solvent Time Yield (%)
Substrate Reagent

1 Thiophenol  TIPS-EBX DBU THF <1 min 98
Benzyl ]

2 TIPS-EBX DBU THF <1 min 95
mercaptan
4-

3 Methoxythi TIPS-EBX DBU THF <1 min 99
ophenol
Cysteine ]

4 o TIPS-EBX DBU THF <1 min 92
derivative

TIPS-EBX = 1-[(triisopropylsilyl)ethynyl]-1,2-benziodoxol-3(1H)-one; DBU = 1,8-
Diazabicyclo[5.4.0]Jundec-7-ene

Protocol for Alkynylation of Thiophenol:[12]

e To a solution of thiophenol (1.0 equiv) in tetrahydrofuran (THF), add 1,8-
diazabicyclo[5.4.0Jundec-7-ene (DBU, 1.0 equiv).

e Add a solution of the EBX reagent (1.1 equiv) in THF dropwise at room temperature.

e The reaction is typically complete in less than 1 minute.

e The reaction mixture is concentrated, and the residue is purified by column chromatography

on silica gel to afford the thioalkyne.

Signaling Pathways and Logical Relationships

The chemoselectivity in reactions with unsymmetrical diaryliodonium salts is governed by the

electronic and steric properties of the two aryl groups. The "dummy" group strategy is a logical

approach to direct the transfer of the desired aryl moiety.
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Caption: Logic of chemoselective aryl transfer using a "dummy" group.

These application notes and protocols are intended to serve as a guide for researchers to
effectively utilize iodonium salts in their synthetic endeavors. The provided procedures are
based on established literature and should be adapted and optimized for specific substrates
and scales as needed. Always adhere to standard laboratory safety practices when handling
chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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